2-[2-[(1R,2S)-2-[2-[Bis(carboxymethyl)amino]-5-[hydroxy-(6-nitro-1,3-benzodioxol-5-yl)methyl]phenoxy]cyclopentyl]oxy-N-(carboxymethyl)-4-methylanilino]acetic acid
2-[2-[(1R,2S)-2-[2-[Bis(carboxymethyl)amino]-5-[hydroxy-(6-nitro-1,3-benzodioxol-5-yl)methyl]phenoxy]cyclopentyl]oxy-N-(carboxymethyl)-4-methylanilino]acetic acid
Brand Name:
Vulcanchem
CAS No.:
109267-14-3
VCID:
VC0016883
InChI:
InChI=1S/C34H35N3O15/c1-18-5-7-21(35(13-30(38)39)14-31(40)41)26(9-18)51-24-3-2-4-25(24)52-27-10-19(6-8-22(27)36(15-32(42)43)16-33(44)45)34(46)20-11-28-29(50-17-49-28)12-23(20)37(47)48/h5-12,24-25,34,46H,2-4,13-17H2,1H3,(H,38,39)(H,40,41)(H,42,43)(H,44,45)/t24-,25+,34?/m1/s1
SMILES:
CC1=CC(=C(C=C1)N(CC(=O)O)CC(=O)O)OC2CCCC2OC3=C(C=CC(=C3)C(C4=CC5=C(C=C4[N+](=O)[O-])OCO5)O)N(CC(=O)O)CC(=O)O
Molecular Formula:
C34H35N3O15
Molecular Weight:
725.7 g/mol
2-[2-[(1R,2S)-2-[2-[Bis(carboxymethyl)amino]-5-[hydroxy-(6-nitro-1,3-benzodioxol-5-yl)methyl]phenoxy]cyclopentyl]oxy-N-(carboxymethyl)-4-methylanilino]acetic acid
CAS No.: 109267-14-3
Main Products
VCID: VC0016883
Molecular Formula: C34H35N3O15
Molecular Weight: 725.7 g/mol
![2-[2-[(1R,2S)-2-[2-[Bis(carboxymethyl)amino]-5-[hydroxy-(6-nitro-1,3-benzodioxol-5-yl)methyl]phenoxy]cyclopentyl]oxy-N-(carboxymethyl)-4-methylanilino]acetic acid - 109267-14-3](/images/no_structure.jpg)
| CAS No. | 109267-14-3 |
|---|---|
| Product Name | 2-[2-[(1R,2S)-2-[2-[Bis(carboxymethyl)amino]-5-[hydroxy-(6-nitro-1,3-benzodioxol-5-yl)methyl]phenoxy]cyclopentyl]oxy-N-(carboxymethyl)-4-methylanilino]acetic acid |
| Molecular Formula | C34H35N3O15 |
| Molecular Weight | 725.7 g/mol |
| IUPAC Name | 2-[2-[(1R,2S)-2-[2-[bis(carboxymethyl)amino]-5-[hydroxy-(6-nitro-1,3-benzodioxol-5-yl)methyl]phenoxy]cyclopentyl]oxy-N-(carboxymethyl)-4-methylanilino]acetic acid |
| Standard InChI | InChI=1S/C34H35N3O15/c1-18-5-7-21(35(13-30(38)39)14-31(40)41)26(9-18)51-24-3-2-4-25(24)52-27-10-19(6-8-22(27)36(15-32(42)43)16-33(44)45)34(46)20-11-28-29(50-17-49-28)12-23(20)37(47)48/h5-12,24-25,34,46H,2-4,13-17H2,1H3,(H,38,39)(H,40,41)(H,42,43)(H,44,45)/t24-,25+,34?/m1/s1 |
| Standard InChIKey | YJWKNHUIANVYJG-OWKMTWDVSA-N |
| Isomeric SMILES | CC1=CC(=C(C=C1)N(CC(=O)O)CC(=O)O)O[C@@H]2CCC[C@@H]2OC3=C(C=CC(=C3)C(C4=CC5=C(C=C4[N+](=O)[O-])OCO5)O)N(CC(=O)O)CC(=O)O |
| SMILES | CC1=CC(=C(C=C1)N(CC(=O)O)CC(=O)O)OC2CCCC2OC3=C(C=CC(=C3)C(C4=CC5=C(C=C4[N+](=O)[O-])OCO5)O)N(CC(=O)O)CC(=O)O |
| Canonical SMILES | CC1=CC(=C(C=C1)N(CC(=O)O)CC(=O)O)OC2CCCC2OC3=C(C=CC(=C3)C(C4=CC5=C(C=C4[N+](=O)[O-])OCO5)O)N(CC(=O)O)CC(=O)O |
| Synonyms | nitr 7 nitr-7 |
| PubChem Compound | 194809 |
| Last Modified | Nov 11 2021 |
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